![molecular formula C21H20N2O3 B2922606 6-(4-methoxyphenyl)-3-(1-oxo-1-(p-tolyl)propan-2-yl)pyrimidin-4(3H)-one CAS No. 1105216-02-1](/img/structure/B2922606.png)
6-(4-methoxyphenyl)-3-(1-oxo-1-(p-tolyl)propan-2-yl)pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-methoxyphenyl)-3-(1-oxo-1-(p-tolyl)propan-2-yl)pyrimidin-4(3H)-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various studies.
Scientific Research Applications
Antifungal Applications
Research into pyrimidine derivatives, including compounds with structural similarities to the one , has demonstrated significant antifungal properties. For instance, the study by Jafar et al. (2017) explored the antifungal effects of various pyrimidine derivatives against types of Aspergillus, highlighting the compound's potential as a basis for developing new antifungal agents (Jafar et al., 2017).
Anti-Inflammatory and Analgesic Properties
Another area of interest is the compound's role in synthesizing derivatives with anti-inflammatory and analgesic properties. Studies by Abu‐Hashem et al. (2020) and others have developed novel compounds demonstrating significant COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting potential applications in treating conditions requiring such therapeutic effects (Abu‐Hashem et al., 2020).
Applications in Heterocyclic Chemistry
The synthesis and characterization of pyrimidine derivatives have been extensively studied for their diverse pharmacological activities. Research by Jadhav et al. (2022) on novel oxo pyrimido pyrimidine derivatives underscores the compound's versatility in generating heterocyclic compounds with potential biological applications (Jadhav et al., 2022).
Analytical and Methodological Research
Furthermore, the compound has been a subject of methodological studies, such as the development and validation of HPLC methods for determining related substances in pharmaceutical compounds, exemplified by research on a novel anticonvulsant agent, "Epimidin" (Severina et al., 2021).
Nonlinear Optical Properties
The exploration of pyrimidine derivatives for nonlinear optics (NLO) applications has also been significant. A comparative study between DFT/TDDFT and experimental findings on thiopyrimidine derivatives revealed promising NLO properties, suggesting the compound's potential in optoelectronic applications (Hussain et al., 2020).
properties
IUPAC Name |
6-(4-methoxyphenyl)-3-[1-(4-methylphenyl)-1-oxopropan-2-yl]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O3/c1-14-4-6-17(7-5-14)21(25)15(2)23-13-22-19(12-20(23)24)16-8-10-18(26-3)11-9-16/h4-13,15H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFYDRPWZOYPXRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C(C)N2C=NC(=CC2=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-methoxyphenyl)-3-(1-oxo-1-(p-tolyl)propan-2-yl)pyrimidin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.